Cas no 1170233-42-7 (N-[3-(morpholin-4-yl)propyl]cyclobutanamine)

N-[3-(morpholin-4-yl)propyl]cyclobutanamine is a specialized organic compound featuring both morpholine and cyclobutylamine functional groups. Its unique structure, combining a rigid cyclobutane ring with a flexible morpholine-propyl chain, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The morpholine moiety enhances solubility and bioavailability, while the cyclobutylamine group contributes to steric and electronic effects, enabling selective reactivity. This compound is particularly useful in the development of bioactive molecules, offering versatility in medicinal chemistry applications such as kinase inhibitors or receptor modulators. Its well-defined synthesis route ensures high purity and consistency, making it a reliable choice for research and industrial applications.

N-[3-(morpholin-4-yl)propyl]cyclobutanamine structure

1170233-42-7 structure

Product Name:N-[3-(morpholin-4-yl)propyl]cyclobutanamine

CAS No:1170233-42-7

MF:C₁₁H₂₂N₂O

MW:198.305182933807

CID:4561459

PubChem ID:61777339

Update Time:2025-06-08

N-[3-(morpholin-4-yl)propyl]cyclobutanamine Chemical and Physical Properties

Names and Identifiers

- N-Cyclobutyl-4-morpholinepropanamine
- Cyclobutyl-(3-morpholin-4-yl-propyl)-amine
- n-(3-Morpholinopropyl)cyclobutanamine
- N-[3-(morpholin-4-yl)propyl]cyclobutanamine
- Inchi： 1S/C11H22N2O/c1-3-11(4-1)12-5-2-6-13-7-9-14-10-8-13/h11-12H,1-10H2
- InChI Key： OLDLEKVHDIFAGO-UHFFFAOYSA-N
- SMILES： N1(CCCNC2CCC2)CCOCC1

Computed Properties

Exact Mass: 198.173
Monoisotopic Mass: 198.173
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 24.5A^2

Experimental Properties

Density: 1.02±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Dissolution (97 g/l) (25 º C),

N-[3-(morpholin-4-yl)propyl]cyclobutanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-168371-0.05g	N-[3-(morpholin-4-yl)propyl]cyclobutanamine	1170233-42-7		0.05g	$587.0	2023-09-20
Enamine	EN300-168371-0.1g	N-[3-(morpholin-4-yl)propyl]cyclobutanamine	1170233-42-7		0.1g	$615.0	2023-09-20
Enamine	EN300-168371-0.25g	N-[3-(morpholin-4-yl)propyl]cyclobutanamine	1170233-42-7		0.25g	$642.0	2023-09-20
Enamine	EN300-168371-0.5g	N-[3-(morpholin-4-yl)propyl]cyclobutanamine	1170233-42-7		0.5g	$671.0	2023-09-20
Enamine	EN300-168371-1.0g	N-[3-(morpholin-4-yl)propyl]cyclobutanamine	1170233-42-7		1g	$0.0	2023-06-08
Enamine	EN300-168371-2.5g	N-[3-(morpholin-4-yl)propyl]cyclobutanamine	1170233-42-7		2.5g	$1370.0	2023-09-20
Enamine	EN300-168371-5.0g	N-[3-(morpholin-4-yl)propyl]cyclobutanamine	1170233-42-7		5.0g	$2152.0	2023-02-17
Enamine	EN300-168371-10.0g	N-[3-(morpholin-4-yl)propyl]cyclobutanamine	1170233-42-7		10.0g	$3191.0	2023-02-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00991156-1g	N-[3-(Morpholin-4-yl)propyl]cyclobutanamine	1170233-42-7	98%	1g	￥3717.0	2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN1454-500MG	N-[3-(morpholin-4-yl)propyl]cyclobutanamine	1170233-42-7	95%	500MG	￥ 2,574.00	2023-03-15